
2-Methyl-1,5-hexadiene: An In-depth Technical
Safety Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-1,5-hexadiene

Cat. No.: B165376 Get Quote

Introduction: 2-Methyl-1,5-hexadiene, also known as 2-methyldiallyl, is a highly flammable

liquid and vapor with the chemical formula C7H12.[1][2][3] This guide provides a

comprehensive overview of its material safety data, intended for researchers, scientists, and

professionals in drug development. The following sections detail the compound's properties,

hazards, handling procedures, and emergency protocols to ensure its safe use in a laboratory

setting.

Chemical Identification
Identifier Value

Chemical Name 2-Methyl-1,5-hexadiene[1][3]

Synonyms 2-Methyldiallyl, 2-methylhexa-1,5-diene[1][2]

CAS Number 4049-81-4[1][3]

Molecular Formula C7H12[1][2][3]

Molecular Weight 96.17 g/mol [1][2]

InChI Key SLQMKNPIYMOEGB-UHFFFAOYSA-N[1][3]

SMILES String CC(=C)CCC=C[1]

Physical and Chemical Properties
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This section summarizes the key physical and chemical properties of 2-Methyl-1,5-hexadiene.

Property Value Source

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point 92 °C [1]

Melting Point -129 °C [1]

Density 0.712 g/mL at 25 °C

Vapor Density >1 (vs air) [2]

Flash Point -12 °C (10.4 °F) - closed cup

Refractive Index n20/D 1.417

Solubility
Log10 of Water solubility in

mol/l: -2.46
[4]

Octanol/Water Partition

Coefficient (logP)
2.529 [4]

Hazard Identification and GHS Classification
2-Methyl-1,5-hexadiene is classified as a hazardous substance. The following table outlines

its GHS classifications and associated hazard statements.
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Classification Code Description

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapour[2]

Germ Cell Mutagenicity Category 1B
H340: May cause genetic

defects

Carcinogenicity Category 1A H350: May cause cancer

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs (Blood) through

prolonged or repeated

exposure

Signal Word: Danger[2]

Precautionary Statements: P202, P210, P233, P240, P241, P308 + P313

Safe Handling and Emergency Protocols
Engineering Controls: Use explosion-proof electrical, ventilating, and lighting equipment.[2][5]

Ensure eyewash stations and safety showers are close to the workstation.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[2][5]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors if ventilation is inadequate.[6]

Handling and Storage:

Keep away from heat, sparks, open flames, and hot surfaces.[2][5][7] No smoking.[2][5][7]

Keep the container tightly closed in a dry and well-ventilated place.[2][5]
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Ground and bond containers and receiving equipment to prevent static discharge.[2][5][7]

Store in a cool place.[2][7]

Spill Response:

Eliminate all ignition sources.[7][8]

Use non-sparking tools.[5][8]

Absorb the spill with inert material (e.g., sand, silica gel) and place it in a suitable container

for disposal.[5]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing has stopped, give artificial respiration.

Get medical attention as soon as possible.[9][10]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[9] Remove

contaminated clothing and wash it before reuse.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get immediate medical attention.[6][9]

Ingestion: Do NOT induce vomiting. Get medical attention immediately.[5][7][10]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8][10]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[5] Containers may explode when heated.[5]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[5]

Experimental and Safety Workflows
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The following diagrams illustrate the logical workflows for safely handling 2-Methyl-1,5-
hexadiene in a research setting and the appropriate response to an emergency.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b165376?utm_src=pdf-body
https://www.benchchem.com/product/b165376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Storage
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Chemical Spill Fire Personal Exposure

Spill Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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